Cas no 158897-30-4 (2,2,2-trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one
• CAS No: 158897-30-4
• MF: C₁₂H₇F₃O₂
• MW: 240.177994012833
• CID: 6011605
• PubChem ID: 21632638
• Update Time: 2025-06-08

2,2,2-trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-(2-hydroxy-1-naphthalenyl)-
• EN300-1940959
• 158897-30-4

• Inchi： 1S/C12H7F3O2/c13-12(14,15)11(17)10-8-4-2-1-3-7(8)5-6-9(10)16/h1-6,16H
• InChI Key： BPKWZIQSMVLXTA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2C(C=CC=C2)=CC=C1O)C(F)(F)F

Computed Properties

• Exact Mass: 240.03981395g/mol
• Monoisotopic Mass: 240.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 314.7±37.0 °C(Predicted)
• pka: 6.78±0.50(Predicted)

Additional information on 2,2,2-trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one

2,2,2-Trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one: A Comprehensive Overview

2,2,2-Trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one, also known by its CAS number 158897-30-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its tricyclic structure, which includes a naphthol moiety and a trifluoroacetophenone group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 2,2,2-Trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the naphthol derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the naphthol backbone.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization at multiple sites, enabling the creation of derivatives with diverse biological activities. For example, studies have shown that certain derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring their therapeutic potential in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 2,2,2-Trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one has also been investigated for its role in materials science. The trifluoromethyl group contributes to the compound's stability and lipophilicity, making it a candidate for use in high-performance polymers and coatings. Recent research has focused on optimizing its compatibility with various polymer matrices to enhance mechanical and thermal properties.

The environmental impact of this compound is another critical area of study. Researchers have been examining its biodegradation pathways to ensure that its production and use align with sustainable practices. Preliminary results indicate that under specific microbial conditions, the compound undergoes efficient breakdown into non-toxic byproducts. These findings are particularly relevant for industries seeking to adopt greener chemical processes.

In conclusion, 2,2,2-Trifluoro-1-(2-hydroxynaphthalen-1-yl)ethan-1-one (CAS No: 158897-30-4) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future technologies and therapies.